Cas no 1518898-76-4 (4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine)

• Product Name: 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine
• CAS No: 1518898-76-4
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 6378123
• PubChem ID: 83551899
• Update Time: 2025-08-04

4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine
• EN300-1894766
• 1518898-76-4

• Inchi： 1S/C11H15BrFN/c1-11(2,14)6-5-8-7-9(12)3-4-10(8)13/h3-4,7H,5-6,14H2,1-2H3
• InChI Key： FSTBXFIEKUIBLK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CCC(C)(C)N)F

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine

4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine (CAS No. 1518898-76-4): A Comprehensive Overview

4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine (CAS No. 1518898-76-4) is a specialized organic compound that has garnered significant attention in pharmaceutical research and chemical synthesis. This compound, characterized by its unique bromo-fluorophenyl and methylbutan-2-amine structure, serves as a valuable intermediate in the development of novel therapeutic agents. Its molecular formula, C11H15BrFN, and molecular weight of 260.15 g/mol, make it a subject of interest for researchers exploring central nervous system (CNS) targets and neurotransmitter modulation.

The chemical properties of 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine are defined by its aromatic bromine and fluorine substituents, which influence its reactivity and binding affinity. The presence of the amine functional group enhances its potential for forming salts and derivatives, making it versatile for various synthetic applications. Researchers often highlight its stability under standard conditions, though it should be stored in a cool, dry environment to maintain integrity.

In recent years, the demand for fluorinated compounds like 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine has surged due to their prominence in drug discovery. Fluorine atoms are known to improve bioavailability and metabolic stability, making them critical in the design of next-generation pharmaceuticals. This compound's bromine substituent further adds to its utility, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in medicinal chemistry.

The applications of 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine extend beyond pharmaceuticals. It is also explored in material science for the development of advanced polymers and organic electronic materials. Its structural motifs are being investigated for their potential in creating light-emitting diodes (LEDs) and sensors, aligning with the growing interest in sustainable and high-performance materials.

From a market perspective, the compound is primarily supplied by specialized chemical manufacturers and research laboratories. Its niche application base ensures a steady demand, particularly in academic and industrial R&D sectors. Pricing trends for 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine reflect its high purity requirements and the complexity of its synthesis, with bulk purchases often negotiated directly with suppliers.

For researchers working with 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine, understanding its spectroscopic data (e.g., NMR, IR, and mass spectrometry profiles) is essential for quality control. Analytical methods such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly employed to verify its purity and composition. These techniques ensure compliance with stringent research-grade standards.

Environmental and safety considerations for handling 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine include standard laboratory precautions. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) such as gloves and goggles is recommended. Disposal should adhere to local regulations for organic waste management to minimize ecological impact.

Looking ahead, the future of 4-(5-bromo-2-fluorophenyl)-2-methylbutan-2-amine appears promising, with ongoing studies exploring its role in neuropharmacology and catalysis. As the scientific community continues to uncover new applications, this compound is poised to remain a key player in cutting-edge research. For those seeking detailed synthetic protocols or supplier information, consulting peer-reviewed journals and reputable chemical databases is highly recommended.